Cas no 66874-09-7 (Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt)

• Product Name: Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt
• CAS No: 66874-09-7
• MF: C₂₆H₄₁NNa₂O₈S
• MW: 573.650189161301
• CID: 1064927
• PubChem ID: 71317153
• Update Time: 2025-04-20

Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt
• disodium,2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate
• A)-7-Hydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]glycine Disodium Salt
• A,5
• A,7
• A-Sulfate Disodium Salt
• Glycochenodeoxycholic Acid 3
• PUBCHEM_71317153
• 66874-09-7
• Glycochenodeoxycholic Acid 3alpha-Sulfate Disodium Salt
• disodium;2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate
• DTXSID20747869
• N-[(3a,5ss,7a)-7-Hydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]glycine Disodium Salt; Glycochenodeoxycholic Acid 3a-Sulfate Disodium Salt;

• Inchi： 1S/C26H43NO8S.2Na/c1-15(4-7-22(29)27-14-23(30)31)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(35-36(32,33)34)12-16(25)13-21(24)28;;/h15-21,24,28H,4-14H2,1-3H3,(H,27,29)(H,30,31)(H,32,33,34);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-;;/m1../s1
• InChI Key： MJXWPLXHDUSUKI-KZRRTRIISA-L
• SMILES： S(=O)(=O)([O-])O[C@@H]1CC[C@@]2(C)[C@@H](C1)C[C@H]([C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(NCC(=O)[O-])=O)CC[C@H]21)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 573.23500
• Monoisotopic Mass: 573.23482700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 931
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Melting Point: >191°C (dec.)
• Solubility: Water (Slightly)
• PSA: 167.76000
• LogP: 3.88010

Glycochenodeoxycholic Acid 3-Sulfate Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under inert atmosphere